chlorolissoclimide
chlorolissoclimide
Brand Name:
Vulcanchem
CAS No.:
148717-91-3
VCID:
VC0125411
InChI:
InChI=1S/C20H30ClNO4/c1-10-13(6-15(24)12-5-17(25)22-18(12)26)20(4)9-11(21)8-19(2,3)16(20)7-14(10)23/h11-16,23-24H,1,5-9H2,2-4H3,(H,22,25,26)/t11-,12+,13-,14-,15-,16-,20+/m0/s1
SMILES:
CC1(CC(CC2(C1CC(C(=C)C2CC(C3CC(=O)NC3=O)O)O)C)Cl)C
Molecular Formula:
C20H30ClNO4
Molecular Weight:
383.9 g/mol
chlorolissoclimide
CAS No.: 148717-91-3
Main Products
VCID: VC0125411
Molecular Formula: C20H30ClNO4
Molecular Weight: 383.9 g/mol
| CAS No. | 148717-91-3 |
|---|---|
| Product Name | chlorolissoclimide |
| Molecular Formula | C20H30ClNO4 |
| Molecular Weight | 383.9 g/mol |
| IUPAC Name | (3R)-3-[(1S)-2-[(1R,3S,4aS,7S,8aS)-7-chloro-3-hydroxy-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]pyrrolidine-2,5-dione |
| Standard InChI | InChI=1S/C20H30ClNO4/c1-10-13(6-15(24)12-5-17(25)22-18(12)26)20(4)9-11(21)8-19(2,3)16(20)7-14(10)23/h11-16,23-24H,1,5-9H2,2-4H3,(H,22,25,26)/t11-,12+,13-,14-,15-,16-,20+/m0/s1 |
| Standard InChIKey | LCBZIVZSFYGPBC-LWHFJPTFSA-N |
| Isomeric SMILES | C[C@]12C[C@H](CC([C@@H]1C[C@@H](C(=C)[C@@H]2C[C@@H]([C@H]3CC(=O)NC3=O)O)O)(C)C)Cl |
| SMILES | CC1(CC(CC2(C1CC(C(=C)C2CC(C3CC(=O)NC3=O)O)O)C)Cl)C |
| Canonical SMILES | CC1(CC(CC2(C1CC(C(=C)C2CC(C3CC(=O)NC3=O)O)O)C)Cl)C |
| Synonyms | chlorolissoclimide |
| PubChem Compound | 127675 |
| Last Modified | Nov 11 2021 |
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